2-(2,5-Dimethylphenyl)-4-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[[2-(2,5-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-5-methyl-2-(3-methylphenyl)-1,3-oxazole
• InChI: InChI=1S/C26H24N4OS/c1-16-6-5-7-20(12-16)25-28-23(19(4)31-25)15-32-26-24-14-22(29-30(24)11-10-27-26)21-13-17(2)8-9-18(21)3/h5-14H,15H2,1-4H3
• InChI Key: SCTFSYRJWZQQRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)C)CSC3=NC=CN4C3=CC(=N4)C5=C(C=CC(=C5)C)C
• Molecular Formula: C26H24N4OS
• Molecular Weight: 440.6 g/mol

Description

2-(2,5-Dimethylphenyl)-4-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C26H24N4OS and its molecular weight is 440.57. The purity is usually 95%.
BenchChem offers high-quality 2-(2,5-Dimethylphenyl)-4-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrazolo[1,5-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,5-Dimethylphenyl)-4-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}thio)pyrazolo[1,5-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Anti-inflammatory Agents : A study by Kendre, Landge, and Bhusare (2015) explored the synthesis of novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives for their antimicrobial and anti-inflammatory activities. These compounds were evaluated for antibacterial and antifungal activities, highlighting the broad potential of pyrazole derivatives in developing new therapeutic agents Kendre, B. V., Landge, M. G., & Bhusare, S. B. (2015). Arabian Journal of Chemistry.

• Anticancer Activity : The research by Abdellatif et al. (2014) focused on synthesizing new Pyrazolo[3,4-d]pyrimidin-4-one derivatives, assessing their anticancer activity against the MCF-7 human breast adenocarcinoma cell line. Their findings suggest the potential of these compounds in cancer therapy, especially one derivative which showed significant inhibitory activity Abdellatif, K. R. A., Abdelall, E. K. A., Abdelgawad, M., Ahmed, R., & Bakr, R. B. (2014). Molecules.

Antibacterial and Antifungal Activities

• Novel Heterocyclic Compounds : Azab, Youssef, and El-Bordany (2013) aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety for use as antibacterial agents. Their work indicates the potential for designing new compounds with enhanced antibacterial efficacy Azab, M. E., Youssef, M., & El-Bordany, E. A. (2013). Molecules.

Synthesis and Characterization

• Synthesis and Antimicrobial Evaluation : Kamal et al. (2015) synthesized novel hydrazone derivatives bearing pyrimidinyl and pyrazolyl moieties, showing significant antibacterial and antifungal activities. This underscores the utility of pyrazole and pyrimidinyl derivatives in antimicrobial drug development Kamal, R., Kumar, V., Bhardwaj, V., Kumar, V., & Aneja, K. R. (2015). Medicinal Chemistry Research.

Optoelectronic Applications

• Light-Emitting Devices : Zhao et al. (2004) investigated 2,5-di(aryleneethynyl)pyrazine derivatives for their structural and optoelectronic properties, as well as their application in photovoltaic devices. This research opens up possibilities for the use of pyrazine derivatives in electronic and photovoltaic applications Zhao, L., Perepichka, I. F., Trksoy, F., Batsanov, A., Beeby, A., Findlay, K. S., Bryce, M. (2004). New Journal of Chemistry.